2-(benzylsulfonyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)acetamide

• IUPAC Name: 2-benzylsulfonyl-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)acetamide
• InChI: InChI=1S/C22H20N2O4S/c1-2-24-19-12-11-18(16-9-6-10-17(21(16)19)22(24)26)23-20(25)14-29(27,28)13-15-7-4-3-5-8-15/h3-12H,2,13-14H2,1H3,(H,23,25)
• InChI Key: XXAVFPNMYJPZML-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)CS(=O)(=O)CC4=CC=CC=C4)C=CC=C3C1=O
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

2-(benzylsulfonyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential application in various fields.

Scientific Research Applications

Antimalarial and Antiviral Applications

A study highlighted the synthesis of sulfonamide derivatives, demonstrating significant antimalarial activity. These compounds, including variations similar to the chemical structure , showed promising inhibitory concentrations (IC50) against Plasmodium falciparum, a parasite responsible for malaria. Moreover, their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles were favorable, indicating potential as drug candidates. Additionally, molecular docking studies suggested these compounds could inhibit key enzymes of SARS-CoV-2, hinting at possible applications in antiviral therapy (Fahim & Ismael, 2021).

Enzyme Inhibitory Activity

Research into sulfonamide derivatives with acetamide moieties has shown that these compounds exhibit significant inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase. Such activities are crucial in developing treatments for conditions like diabetes and Alzheimer's disease, respectively. The synthetic pathways and enzyme inhibition data provide a foundation for further exploration of these compounds in therapeutic applications (Abbasi et al., 2019).

Antibacterial Properties

Another study synthesized N-substituted sulfonamides incorporating benzodioxane moieties, revealing potent antibacterial activity against a variety of Gram-positive and Gram-negative bacteria. This research opens avenues for using such compounds in developing new antibacterial agents, addressing the growing concern of antibiotic resistance (Abbasi et al., 2016).

Antimicrobial and Antifungal Effects

Sulfonamide derivatives have been investigated for their antimicrobial and antifungal properties, with some compounds demonstrating high efficacy against Candida albicans, a common fungal pathogen. These findings suggest potential applications in treating fungal infections, complementing existing antifungal therapies (Rao et al., 2019).